Cas no 111424-35-2 (Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-)
111424-35-2 structure
Product Name:Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-
CAS No:111424-35-2
MF:C15H12ClNO
MW:257.714882850647
CID:1203168
Update Time:2024-08-05
Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-
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- Inchi: 1S/C15H12ClNO/c1-9-12-4-3-11(18-2)7-10(12)8-14-13(9)5-6-17-15(14)16/h3-8H,1-2H3
- InChI Key: LHWSSUZFDOHMBU-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C(C)=C3C=CC(OC)=CC3=C2)C=CN=1
Computed Properties
- Exact Mass: 257.06086
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Melting Point: 150 °C(Solv: hexane (110-54-3))
- Boiling Point: 446.4±40.0 °C(Predicted)
- PSA: 22.12
- pka: 3.21±0.30(Predicted)
Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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